2-benzyl-1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzimidazole

• Molecular Formula: C22H20N2O4S
• Molecular Weight: 408.5 g/mol
• IUPAC Name: 2-benzyl-1-(2,5-dimethoxyphenyl)sulfonylbenzimidazole
• InChI: InChI=1S/C22H20N2O4S/c1-27-17-12-13-20(28-2)21(15-17)29(25,26)24-19-11-7-6-10-18(19)23-22(24)14-16-8-4-3-5-9-16/h3-13,15H,14H2,1-2H3
• InChI Key: JBESWGVBBNXWPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)N2C3=CC=CC=C3N=C2CC4=CC=CC=C4

Description

2-Benzyl-1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzimidazole is a disubstituted benzimidazole derivative characterized by a benzyl group at position 2 and a 2,5-dimethoxyphenylsulfonyl moiety at position 1 of the benzimidazole core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-benzyl-1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzimidazole typically involves the condensation of ortho-phenylenediamine with benzaldehyde derivatives. The reaction is often carried out in the presence of an oxidizing agent such as sodium metabisulfite under mild conditions. The reaction mixture is then subjected to purification steps, including washing with hexane and water, to isolate the desired product .

Industrial Production Methods

Industrial production of benzimidazole derivatives, including 2-benzyl-1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzimidazole, often involves large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and efficiency, with careful control of reaction parameters to ensure product purity and consistency .

Chemical Reactions Analysis

Sulfonamide Group Reactivity

The 2,5-dimethoxyphenylsulfonyl moiety governs key transformations:

a. Hydrolysis

• Acidic or basic conditions cleave the sulfonamide bond. Under reflux with concentrated HCl (6M), the sulfonyl group undergoes hydrolysis to yield 2-benzylbenzimidazole and 2,5-dimethoxybenzenesulfonic acid .

• Alkaline hydrolysis (NaOH, 2M, 80°C) produces analogous intermediates but requires longer reaction times (8–12 hr) .

b. Nucleophilic Substitution

• The electron-withdrawing sulfonyl group activates the benzene ring for nucleophilic displacement. Reactions with amines (e.g., piperidine) at 120°C in DMF replace the methoxy groups, forming derivatives like 2-benzyl-1-[(2-amino-5-methoxyphenyl)sulfonyl]-1H-benzimidazole .

• Halogenation (Cl₂, FeCl₃ catalyst) selectively substitutes the para position of the dimethoxyphenyl ring .

Benzimidazole Core Modifications

The fused benzimidazole system participates in electrophilic and cyclization reactions:

a. N-Alkylation/Arylation

• The N1 position reacts with alkyl halides (e.g., methyl iodide) in THF/K₂CO₃ to form quaternary salts .

• Copper-catalyzed Ullmann coupling with aryl iodides introduces aryl groups at N1, yielding 1-aryl-2-benzyl derivatives .

b. Electrophilic Substitution

• Nitration (HNO₃/H₂SO₄) occurs at the 5-position of the benzimidazole ring due to electron-rich character .

• Bromination (NBS, AIBN) selectively functionalizes the benzyl group’s para position .

Benzyl Group Transformations

The 2-benzyl substituent enables additional functionalization:

a. Oxidation

• KMnO₄ in acidic conditions oxidizes the benzyl group to a ketone, forming 2-benzoyl-1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzimidazole .

b. Hydrogenolysis

• Catalytic hydrogenation (H₂, Pd/C) removes the benzyl group, yielding 1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzimidazole .

Comparative Reactivity of Structural Analogues

Key differences in reactivity arise from substituent variations:

Compound	Sulfonyl Group	Benzimidazole Substitution	Dominant Reactivity Pathway
2-Benzyl-1-(phenylsulfonyl)-1H-benzimidazole	Phenyl	Unsubstituted	Faster sulfonamide hydrolysis
1-(2,5-Diethoxyphenyl)sulfonyl-3,5-dimethyl-1H-pyrazole	2,5-Diethoxy	Pyrazole core	Electrophilic substitution at C4
Target Compound	2,5-Dimethoxy	2-Benzyl	Nucleophilic substitution > hydrolysis

Catalytic Cross-Coupling Reactions

The sulfonyl group facilitates Pd-mediated couplings:

• Suzuki-Miyaura reactions with arylboronic acids replace the dimethoxyphenyl group, forming biaryl sulfones .

• Sonogashira coupling introduces alkynes at the benzimidazole’s 5-position under mild conditions .

Stability Under Reaction Conditions

• Thermal Stability : Decomposes above 250°C, releasing SO₂ and methoxybenzene fragments .

• pH Sensitivity : Stable in neutral conditions but degrades rapidly in strong acids/bases (t₁/₂ < 1 hr at pH < 2 or >12) .

Scientific Research Applications

Antimicrobial Activity

Benzimidazole derivatives, including 2-benzyl-1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzimidazole, have been extensively studied for their antimicrobial properties. Research indicates that these compounds exhibit significant antibacterial and antifungal activities.

• Case Study : A series of benzimidazole derivatives were synthesized and tested against various Gram-positive and Gram-negative bacteria, demonstrating notable inhibition rates. For instance, compounds with specific substitutions showed promising results against Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MIC) ranging from 50 to 250 μg/ml .

Antiviral Properties

Research has also explored the antiviral potential of benzimidazole derivatives. Compounds similar to 2-benzyl-1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzimidazole have shown efficacy against viruses such as enteroviruses and Herpes Simplex Virus.

• Case Study : A study indicated that certain benzimidazole derivatives exhibited IC50 values as low as 1.08 μg/ml against enteroviruses, showcasing their potential as antiviral agents .

Anti-inflammatory and Analgesic Effects

The anti-inflammatory properties of benzimidazole derivatives have been documented in various studies. These compounds have been shown to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in inflammation.

• Case Study : Compounds derived from benzimidazole demonstrated significant analgesic activity in animal models, with some showing up to 97% inhibition of inflammation compared to standard drugs like indomethacin .

Structure-Activity Relationship (SAR)

The unique substitution pattern of 2-benzyl-1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzimidazole contributes to its biological activity. The presence of both the benzyl group and the methoxy-substituted phenyl sulfonate may enhance its interaction with biological targets compared to simpler analogs.

Compound Name	Structure Characteristics	Unique Properties
1-(2,5-Diethoxyphenyl)sulfonyl-3,5-dimethyl-1H-pyrazole	Contains a pyrazole ring	Different reactivity due to the pyrazole structure
1-(Phenylsulfonyl)-benzimidazole	Lacks additional methoxy groups	Simpler structure with potentially less biological activity

Mechanism of Action

The mechanism of action of 2-benzyl-1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzimidazole involves its interaction with specific molecular targets and pathways. The benzimidazole core can mimic naturally occurring nucleotides, allowing it to interact with enzymes and receptors in biological systems. This interaction can lead to the inhibition of enzyme activity or modulation of receptor function, contributing to its biological effects .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Antimicrobial Activity: Substituent Effects

The antimicrobial potency of benzimidazoles is highly dependent on substituent patterns. For instance:

• 2-Benzyl-1-(phenylsulfonyl)-1H-benzimidazole (6b) : Exhibited the lowest MIC value (15.63 mg/mL) among a series of analogues, attributed to the synergistic effects of the benzyl and phenylsulfonyl groups in disrupting microbial cell membranes .
• 2-(3,5-Dinitrophenyl)-1H-benzimidazole : Showed moderate activity, likely due to the electron-deficient nitro groups enhancing reactivity but reducing cell permeability .

Table 1: Antimicrobial Activity of Selected Benzimidazoles

Compound	MIC (mg/mL)	Key Substituents
6b	15.63	Benzyl, Phenylsulfonyl
2-(3,5-Dinitrophenyl)-1H-benzimidazole	25.0	3,5-Dinitrophenyl
User Compound	N/A	Benzyl, 2,5-Dimethoxyphenylsulfonyl

Anti-Alzheimer Potential: Enzyme Inhibition

Benzimidazoles with hydroxy or methoxy substituents demonstrate acetylcholinesterase (AChE) inhibition:

• Compounds 4f and 4g : Displayed IC50 values of 0.091 mM and 0.134 mM, respectively, against AChE, outperforming the reference drug donepezil .
• User Compound : The 2,5-dimethoxyphenylsulfonyl group may enhance π-π stacking with AChE’s aromatic gorge, though its electron-donating methoxy groups could reduce binding compared to nitro or hydroxy analogues .

Crystallographic Features:

• 2-n-Butyl-6-chloro-1-(2,4-dimethylphenylsulfonyl)-1H-benzimidazole : Exhibited planar benzimidazole and sulfonylphenyl fragments with an 86.0° dihedral angle, influencing packing and stability .
• 1-(2,6-Diisopropylphenyl)-1H-benzimidazole : Showed a 100.4° dihedral angle between benzimidazole and aryl groups, affecting intermolecular hydrogen bonding .
• User Compound : The 2,5-dimethoxyphenylsulfonyl group may introduce steric hindrance, altering crystal packing compared to simpler sulfonyl derivatives.

Spectral Characterization

• 1H NMR Trends : Benzyl protons typically resonate at δ 5.62–5.70 ppm (e.g., 1-benzyl-2-phenyl-5-chloro-1H-benzimidazole ), while sulfonyl-linked aromatic protons appear upfield due to electron withdrawal.
• FT-IR : Sulfonyl groups show strong S=O stretches near 1350–1150 cm⁻¹ .

Biological Activity

2-benzyl-1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzimidazole is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the compound's biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has the following characteristics:

• Molecular Formula : C22H20N2O4S
• Molecular Weight : Approximately 408.5 g/mol
• CAS Number : 457960-97-3

The structure includes a benzimidazole ring fused with a benzyl group and a sulfonyl group derived from a 2,5-dimethoxyphenyl moiety, which contributes to its unique biological activity profile .

Anticancer Properties

Research indicates that benzimidazole derivatives, including 2-benzyl-1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzimidazole, exhibit significant anticancer properties. A study evaluated various derivatives for their cytotoxic effects against cancer cell lines. The findings suggested that compounds with similar structural features could act as topoisomerase I inhibitors, which are crucial for cancer treatment.

Compound Name	Cell Line Tested	IC50 (μM)	Reference
2-benzyl-1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzimidazole	RPMI 8402	TBD
Other Benzimidazole Derivatives	Various	0.071 - 4.4

In these studies, the compound’s structure was linked to its ability to inhibit cell proliferation and induce apoptosis in cancer cells.

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties. Research has shown that benzimidazole derivatives can be effective against various bacterial strains. The presence of electron-withdrawing groups in the structure enhances the antimicrobial activity of these compounds.

Bacterial Strain	Activity Level	Reference
Pseudomonas aeruginosa	Moderate
Staphylococcus aureus	Significant

The mechanism by which 2-benzyl-1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzimidazole exerts its biological effects is still under investigation. However, it is believed that the compound interacts with specific biological targets such as enzymes involved in DNA replication and repair processes. This interaction can lead to cell cycle arrest and subsequent apoptosis in cancer cells .

Case Studies and Research Findings

Several studies have highlighted the efficacy of benzimidazole derivatives in various therapeutic areas:

• Topoisomerase Inhibition : A study demonstrated that certain benzimidazole derivatives could inhibit topoisomerase I activity, leading to increased cytotoxicity in human lymphoblast cell lines .
• Antimicrobial Evaluation : Another research effort assessed the antimicrobial properties of related compounds against a range of pathogens, revealing promising results for treating infections caused by resistant strains .
• Structure-Activity Relationship (SAR) : Detailed SAR studies have indicated that modifications to the benzimidazole structure can significantly influence biological activity. For instance, substituents on the aromatic rings can enhance or diminish potency against targeted diseases .

Q & A

Basic: What are the common synthetic routes and optimization strategies for synthesizing 2-benzyl-1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzimidazole?

Methodological Answer:
The synthesis typically involves sulfonylation of the benzimidazole core. A base (e.g., triethylamine) is used to neutralize HCl generated during the reaction of 2,5-dimethoxybenzenesulfonyl chloride with 2-benzyl-1H-benzimidazole . Optimization may include:

• Solvent selection : Polar aprotic solvents (e.g., DMF, THF) enhance reactivity.
• Temperature control : Reactions are often conducted at 0–25°C to minimize side products.
• Purification : Column chromatography or recrystallization is employed to isolate the sulfonylated product .
  For advanced derivatives, click chemistry (e.g., Cu-catalyzed azide-alkyne cycloaddition) can introduce functional groups .

Basic: What spectroscopic and crystallographic methods are recommended for structural elucidation of this compound?

Methodological Answer:

• NMR Spectroscopy : ¹H and ¹³C NMR identify substituent patterns (e.g., benzyl protons at δ 4.5–5.5 ppm, sulfonyl groups via deshielded aromatic protons) .
• IR Spectroscopy : Key peaks include S=O stretching (~1350 cm⁻¹) and C=N vibrations (~1600 cm⁻¹) .
• X-ray Crystallography : Monoclinic systems (space group P2₁/n) resolve bond angles and torsional strain, critical for confirming sulfonyl-benzimidazole geometry .

Advanced: How can computational methods predict reaction mechanisms or optimize synthesis pathways for this compound?

Methodological Answer:

• Quantum Chemical Calculations : Tools like DFT (Density Functional Theory) model transition states and activation energies for sulfonylation steps .
• Reaction Path Search : Algorithms (e.g., GRRM) explore intermediates and byproducts, reducing trial-and-error experimentation .
• Machine Learning : Training models on existing reaction datasets (e.g., PubChem) accelerates condition optimization (e.g., solvent/base combinations) .

Advanced: How should researchers address contradictions in reported biological activity data for benzimidazole derivatives?

Methodological Answer:

• Meta-Analysis : Compare assays (e.g., MIC values for antimicrobial activity) across studies, noting variations in test organisms or protocols .
• Dose-Response Curves : Re-evaluate IC₅₀ values under standardized conditions to isolate structural effects (e.g., sulfonyl vs. non-sulfonyl analogs) .
• Molecular Docking : Validate target binding (e.g., enzyme active sites) to reconcile discrepancies between in vitro and in silico results .

Basic: What experimental design principles are critical for optimizing benzimidazole sulfonylation yields?

Methodological Answer:

• Factorial Design : Screen variables (e.g., molar ratio, solvent, temperature) using a 2³ factorial matrix to identify significant factors .
• Response Surface Methodology (RSM) : Model interactions between variables (e.g., excess sulfonyl chloride vs. reaction time) to maximize yield .
• Robustness Testing : Validate optimized conditions under slight parameter variations (e.g., ±5°C) to ensure reproducibility .

Advanced: What challenges arise in multi-step synthesis of functionalized benzimidazole-sulfonyl hybrids, and how are they mitigated?

Methodological Answer:

• Intermediate Instability : Protect reactive groups (e.g., imidazole NH) via tert-butoxycarbonyl (Boc) protection .
• Byproduct Formation : Use scavengers (e.g., polymer-bound reagents) during sulfonylation to trap excess sulfonyl chloride .
• Purification Hurdles : Employ preparative HPLC for polar byproducts or chiral separations if stereoisomers form .

Advanced: What methodologies are employed to evaluate the therapeutic potential of this compound in disease models?

Methodological Answer:

• In Vitro Assays :
  • Enzyme Inhibition : Measure IC₅₀ against targets (e.g., kinases) via fluorogenic substrates .
  • Cytotoxicity : Use MTT assays on cancer cell lines (e.g., HeLa) to assess selectivity .
• In Vivo Models : Pharmacokinetic studies in rodents evaluate bioavailability and metabolite profiling .

Advanced: How can researchers leverage cheminformatics tools to manage and analyze large datasets for this compound?

Methodological Answer:

• Database Integration : Use platforms like PubChem to cross-reference spectral data and synthetic protocols .
• QSAR Modeling : Relate structural features (e.g., sulfonyl group electronegativity) to bioactivity using partial least squares regression .
• Data Security : Implement blockchain-based systems to ensure traceability and prevent data tampering .

Advanced: What strategies are used to study structure-activity relationships (SAR) in sulfonylated benzimidazoles?

Methodological Answer:

• Substituent Scanning : Synthesize analogs with varied substituents (e.g., electron-withdrawing groups on the phenyl ring) and correlate with activity .
• Pharmacophore Mapping : Identify critical binding motifs (e.g., sulfonyl oxygen H-bond acceptors) using MOE or Schrödinger Suite .
• Free-Wilson Analysis : Deconstruct contributions of individual substituents to overall activity .

Advanced: How are mechanistic studies conducted to probe the compound’s role in catalytic or inhibitory processes?

Methodological Answer:

• Kinetic Isotope Effects (KIE) : Compare reaction rates with deuterated vs. protiated substrates to identify rate-limiting steps .
• Electron Microscopy : Visualize interactions with biological targets (e.g., microtubules) at nanometer resolution .
• In Situ Spectroscopy : Monitor real-time reaction dynamics via Raman or FTIR during catalysis .